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Compound of Interest

Compound Name: GSK360A

Cat. No.: B607837

Introduction

GSK360A is a potent and orally active inhibitor of hypoxia-inducible factor prolyl-hydroxylases
(PHDs), with IC50 values of 10 nM, 100 nM, and 126 nM for PHD1, PHD2, and PHD3,
respectively.[1][2] By inhibiting these enzymes, GSK360A prevents the degradation of hypoxia-
inducible factor-1 alpha (HIF-1a), leading to its stabilization and the subsequent activation of
downstream target genes.[3][4] This signaling cascade plays a crucial role in the cellular
response to hypoxia, promoting angiogenesis, erythropoiesis, and cell survival.[3][5] This
document provides a detailed protocol for the preparation of GSK360A stock solutions using
dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo research applications.

Data Presentation

A summary of the key physicochemical and storage properties of GSK360A is provided in the
table below for easy reference.
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Property

Value

Molecular Weight

348.33 g/mol [1][6][7]

Molecular Formula

C17H17FN205[1][6][7]

CAS Number

931399-19-8[1][7]

Appearance

White to off-white solid[1]

Solubility in DMSO

> 2 mg/mL (approximately 5.74 mM)[2][8]

Storage of Solid

-20°C, sealed from moisture[1][6]

Storage of DMSO Stock

-80°C (up to 6 months); -20°C (up to 1 month)[1]
[6]

Experimental Protocols

Materials
» GSK360A powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile filter tips

Protocol: Preparation of a 10 mM GSK360A Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK360A in DMSO. This
concentration is a common starting point for subsequent dilutions for in vitro experiments.

o Determine the required mass of GSK360A: To prepare 1 mL of a 10 mM stock solution, the

required mass of GSK360A can be calculated using the following formula:
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Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
Mass (mg) =10 mM x 1 mL x 348.33 g/mol / 1000 = 3.4833 mg

o Weighing GSK360A: Carefully weigh out approximately 3.48 mg of GSK360A powder using
a calibrated analytical balance. Transfer the powder to a sterile microcentrifuge tube. It is
important to handle the compound in a well-ventilated area or a chemical fume hood.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
GSK360A powder. Using anhydrous DMSO is crucial as moisture can affect the solubility
and stability of the compound.[9]

» Dissolution: Vortex the tube vigorously for 1-2 minutes to dissolve the GSK360A powder. If
complete dissolution is not achieved, gentle warming of the tube to 37°C and sonication can
be used to aid dissolution.[2] Visually inspect the solution to ensure it is clear and free of any
particulate matter.

o Storage: Aliquot the 10 mM GSK360A stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles, which can degrade the
compound.[10] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C
for short-term storage (up to 1 month).[1]

Protocol: Preparation of Working Solutions

For cell-based assays, the concentrated DMSO stock solution needs to be further diluted in the
appropriate cell culture medium to achieve the desired final concentration.

o Determine the Final Concentration: Decide on the final concentration of GSK360A required
for your experiment.

o Serial Dilution (Recommended): To avoid precipitation of the compound in the aqueous cell
culture medium, it is recommended to perform an intermediate dilution of the DMSO stock
solution in DMSO before the final dilution in the medium.[9]

» Final Dilution: Add the appropriate volume of the GSK360A stock solution (or the
intermediate dilution) to the cell culture medium. The final concentration of DMSO in the cell
culture should be kept low, typically below 0.5%, to minimize solvent-induced toxicity.[10] A

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://www.sigmaaldrich.com/FR/fr/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://www.glpbio.com/jp/gsk360a.html
https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.com/gsk360a.html
https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://www.sigmaaldrich.com/FR/fr/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/product/b607837?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

vehicle control (medium with the same final concentration of DMSO) should always be

included in the experiment.
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Caption: Workflow for preparing and using GSK360A stock solution.
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Caption: GSK360A inhibits PHD enzymes, leading to HIF-1a stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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